Cas no 88959-13-1 (Cyclopentanol, 1-ethynyl-2,2,4-trimethyl-)

Cyclopentanol, 1-ethynyl-2,2,4-trimethyl- structure
88959-13-1 structure
Product Name:Cyclopentanol, 1-ethynyl-2,2,4-trimethyl-
CAS No:88959-13-1
MF:C10H16O
MW:152.233443260193
CID:618211
PubChem ID:71320981
Update Time:2025-04-19

Cyclopentanol, 1-ethynyl-2,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanol, 1-ethynyl-2,2,4-trimethyl-
    • 1-ethynyl-2,2,4-trimethylcyclopentan-1-ol
    • 88959-13-1
    • DTXSID10750842
    • Inchi: 1S/C10H16O/c1-5-10(11)7-8(2)6-9(10,3)4/h1,8,11H,6-7H2,2-4H3
    • InChI Key: HNVXALSXEYLIHW-UHFFFAOYSA-N
    • SMILES: OC1(C#C)CC(C)CC1(C)C

Computed Properties

  • Exact Mass: 152.120115130g/mol
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.2Ų
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